6,7-Dihydroxy-2-(methylamino)-3,4-dihydronaphthalen-1(2H)-one

• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: 6,7-dihydroxy-2-(methylamino)-3,4-dihydro-2H-naphthalen-1-one
• InChI: InChI=1S/C11H13NO3/c1-12-8-3-2-6-4-9(13)10(14)5-7(6)11(8)15/h4-5,8,12-14H,2-3H2,1H3
• InChI Key: UPXUVWQMAPPLBL-UHFFFAOYSA-N
• Canonical SMILES: CNC1CCC2=CC(=C(C=C2C1=O)O)O

Description

These are polycyclic aromatic compounds containing a tetralin moiety, which consists of a benzene fused to a cyclohexane . This compound has been identified in human blood and is part of the human exposome .

Preparation Methods

The synthesis of 6,7-Dihydroxy-2-(methylamino)-3,4-dihydronaphthalen-1(2H)-one involves several steps. One common method includes the reduction of a precursor compound followed by methylation. The reaction conditions typically involve the use of reducing agents such as sodium borohydride or lithium aluminum hydride, and methylating agents like methyl iodide . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for scale and yield.

Chemical Reactions Analysis

6,7-Dihydroxy-2-(methylamino)-3,4-dihydronaphthalen-1(2H)-one undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of quinones or other oxidized derivatives.

Reduction: Reduction reactions typically involve agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: Common reagents for substitution reactions include halogens and nucleophiles, leading to the formation of substituted derivatives.

Scientific Research Applications

6,7-Dihydroxy-2-(methylamino)-3,4-dihydronaphthalen-1(2H)-one has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules.

Biology: The compound is studied for its interactions with various biological molecules and pathways.

Medicine: Research is ongoing to explore its potential therapeutic effects, particularly in the treatment of inflammatory diseases.

Industry: It is used in the production of various chemical products and intermediates.

Mechanism of Action

The mechanism of action of 6,7-Dihydroxy-2-(methylamino)-3,4-dihydronaphthalen-1(2H)-one involves its interaction with specific molecular targets and pathways. For instance, it has been shown to modulate the NF-κB/COX-2 signaling pathway, which plays a crucial role in inflammation . The compound binds to COX-2, leading to the inhibition of its activity and subsequent reduction in the production of pro-inflammatory mediators .

Comparison with Similar Compounds

6,7-Dihydroxy-2-(methylamino)-3,4-dihydronaphthalen-1(2H)-one can be compared with other similar compounds such as:

6,7-Dihydroxy-2-dimethylaminotetralin: This compound is also part of the human exposome and shares similar structural features.

6,7-Dihydroxy-4-methylcoumarin: Known for its anti-inflammatory effects, this compound also interacts with the NF-κB/COX-2 pathway.

The uniqueness of this compound lies in its specific molecular interactions and potential therapeutic applications, particularly in the field of inflammation research .